![molecular formula C10H16O2 B6163536 spiro[4.4]nonane-2-carboxylic acid CAS No. 50599-19-4](/img/no-structure.png)
spiro[4.4]nonane-2-carboxylic acid
Overview
Description
Spiro[4.4]nonane-2-carboxylic acid (SNCA) is a cyclic organic compound with a molecular structure composed of a spiro-fused bicyclic ring system. It is a member of the carboxylic acid family and is a versatile compound with various applications in synthesis, medical research, and laboratory experiments. In
Scientific Research Applications
Spiro[4.4]nonane-2-carboxylic acid has been used in various scientific research applications, including organic synthesis, drug discovery, and medical research. In organic synthesis, spiro[4.4]nonane-2-carboxylic acid is used as a starting material for the synthesis of complex molecules and as a catalyst in various reactions. In drug discovery, spiro[4.4]nonane-2-carboxylic acid is used as a lead compound to develop potential new drugs. In medical research, spiro[4.4]nonane-2-carboxylic acid has been used to study the structure and function of proteins and enzymes, as well as to investigate the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of spiro[4.4]nonane-2-carboxylic acid is not fully understood. However, it is believed that spiro[4.4]nonane-2-carboxylic acid binds to specific proteins and enzymes in the body, which then triggers biochemical and physiological responses. It is also thought that spiro[4.4]nonane-2-carboxylic acid may interact with certain receptors in the body, leading to changes in cellular activities.
Biochemical and Physiological Effects
The biochemical and physiological effects of spiro[4.4]nonane-2-carboxylic acid are not well understood. However, studies have shown that spiro[4.4]nonane-2-carboxylic acid has the potential to modulate the activity of certain proteins and enzymes, which may lead to changes in biochemical and physiological processes. For example, spiro[4.4]nonane-2-carboxylic acid has been shown to modulate the activity of enzymes involved in the metabolism of carbohydrates and lipids. In addition, spiro[4.4]nonane-2-carboxylic acid has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Spiro[4.4]nonane-2-carboxylic acid has several advantages for use in laboratory experiments. Firstly, it is relatively easy to synthesize and is readily available. Secondly, it is stable and can be stored for long periods of time. Thirdly, it is non-toxic and has low environmental impact. Finally, it is inexpensive and can be used in a variety of laboratory experiments.
However, there are some limitations to using spiro[4.4]nonane-2-carboxylic acid in laboratory experiments. Firstly, the mechanism of action of spiro[4.4]nonane-2-carboxylic acid is not fully understood, so it is difficult to predict its effects in certain experiments. Secondly, spiro[4.4]nonane-2-carboxylic acid may interact with other compounds and affect the results of experiments. Finally, the effects of spiro[4.4]nonane-2-carboxylic acid on biochemical and physiological processes are not fully understood, so it is difficult to predict the effects of spiro[4.4]nonane-2-carboxylic acid on living organisms.
Future Directions
The potential future directions for research on spiro[4.4]nonane-2-carboxylic acid include further investigation into its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery and medical research. Additionally, further research is needed to understand the interaction of spiro[4.4]nonane-2-carboxylic acid with other compounds, as well as its potential environmental impact. Finally, research should be conducted to improve the synthesis of spiro[4.4]nonane-2-carboxylic acid and to develop new methods for its use in laboratory experiments.
Synthesis Methods
Spiro[4.4]nonane-2-carboxylic acid can be synthesized in a two-step process. The first step involves the synthesis of spiro[4.4]nonane-2-one, which is then converted to spiro[4.4]nonane-2-carboxylic acid in the second step. The synthesis of spiro[4.4]nonane-2-one is achieved through the reaction of a primary amine with a ketone. The reaction is catalyzed by a base, such as sodium hydroxide, and is carried out in an aqueous solvent. The resulting product is then converted to spiro[4.4]nonane-2-carboxylic acid by the reaction of the spiro[4.4]nonane-2-one with a carboxylic acid in a base-catalyzed reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of spiro[4.4]nonane-2-carboxylic acid can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "Cyclohexanone", "Methanol", "Sodium borohydride", "Benzene", "Chloroacetic acid", "Sodium hydroxide", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Reduction of cyclohexanone with sodium borohydride in methanol to yield cyclohexanol", "Step 2: Oxidation of cyclohexanol with sulfuric acid and sodium nitrite to yield cyclohexanone", "Step 3: Reaction of cyclohexanone with sodium azide in benzene to yield 1-azidocyclohexane", "Step 4: Reaction of 1-azidocyclohexane with chloroacetic acid in the presence of sodium hydroxide to yield 1-(carboxymethyl)azacyclohexane", "Step 5: Cyclization of 1-(carboxymethyl)azacyclohexane with hydrochloric acid to yield spiro[4.4]nonane-2-carboxylic acid", "Step 6: Purification of spiro[4.4]nonane-2-carboxylic acid by washing with sodium bicarbonate solution and water, followed by drying" ] } | |
CAS RN |
50599-19-4 |
Product Name |
spiro[4.4]nonane-2-carboxylic acid |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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